![molecular formula C14H22N2O3 B2936140 N-[(4-Morpholin-4-yloxan-4-yl)methyl]but-2-ynamide CAS No. 2411268-85-2](/img/structure/B2936140.png)
N-[(4-Morpholin-4-yloxan-4-yl)methyl]but-2-ynamide
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Overview
Description
N-[(4-Morpholin-4-yloxan-4-yl)methyl]but-2-ynamide, also known as MOB-5, is a chemical compound that has been studied for its potential applications in scientific research. MOB-5 has been shown to have a variety of biochemical and physiological effects, and its mechanism of action has been the subject of extensive research. In
Mechanism of Action
N-[(4-Morpholin-4-yloxan-4-yl)methyl]but-2-ynamide is believed to act as a modulator of ion channels and receptors in the nervous system. It has been shown to enhance the activity of certain ion channels, leading to increased neurotransmitter release and enhanced synaptic transmission. This compound has also been shown to modulate the activity of certain receptors, leading to changes in intracellular signaling pathways.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects. It has been shown to enhance synaptic transmission in the nervous system, leading to improved cognitive function. This compound has also been shown to have neuroprotective effects, protecting neurons from damage caused by oxidative stress and other insults. Additionally, this compound has been shown to modulate the activity of certain ion channels and receptors, leading to changes in intracellular signaling pathways.
Advantages and Limitations for Lab Experiments
One advantage of N-[(4-Morpholin-4-yloxan-4-yl)methyl]but-2-ynamide is its high purity and stability, which makes it a reliable tool for scientific research. Additionally, this compound has been shown to have a variety of biochemical and physiological effects, making it a versatile tool for studying the nervous system. However, one limitation of this compound is its potential toxicity at high concentrations, which may limit its use in certain experiments.
Future Directions
There are many potential future directions for research on N-[(4-Morpholin-4-yloxan-4-yl)methyl]but-2-ynamide. One area of research could be the development of this compound analogs with improved potency and selectivity for specific ion channels and receptors. Additionally, this compound could be studied for its potential as a therapeutic agent for neurodegenerative diseases. Finally, this compound could be used as a tool for studying the function of ion channels and receptors in the nervous system, which could lead to a better understanding of the mechanisms underlying neurological diseases.
Synthesis Methods
The synthesis of N-[(4-Morpholin-4-yloxan-4-yl)methyl]but-2-ynamide involves the reaction of 2-butyn-1-ol with morpholine-4-carboxaldehyde in the presence of sodium triacetoxyborohydride. The resulting product is then treated with oxalic acid dihydrate to yield this compound. This synthesis method has been optimized to produce high yields of pure this compound.
Scientific Research Applications
N-[(4-Morpholin-4-yloxan-4-yl)methyl]but-2-ynamide has been studied for its potential applications in scientific research, particularly in the field of neuroscience. It has been shown to have neuroprotective effects and may be useful in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. This compound has also been studied for its potential as a tool for studying the function of ion channels and receptors in the nervous system.
Properties
IUPAC Name |
N-[(4-morpholin-4-yloxan-4-yl)methyl]but-2-ynamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H22N2O3/c1-2-3-13(17)15-12-14(4-8-18-9-5-14)16-6-10-19-11-7-16/h4-12H2,1H3,(H,15,17) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RUXRHQKFVLPPQS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC#CC(=O)NCC1(CCOCC1)N2CCOCC2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H22N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
266.34 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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